Cas no 122137-20-6 (1,3-Dioxolane-4,5-dicarboxaldehyde, 2,2-dimethyl-, (4R,5R)- (9CI))
122137-20-6 structure
Product Name:1,3-Dioxolane-4,5-dicarboxaldehyde, 2,2-dimethyl-, (4R,5R)- (9CI)
CAS No:122137-20-6
MF:C7H10O4
MW:158.151902675629
CID:133483
Update Time:2024-01-25
1,3-Dioxolane-4,5-dicarboxaldehyde, 2,2-dimethyl-, (4R,5R)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- 1,3-Dioxolane-4,5-dicarboxaldehyde, 2,2-dimethyl-, (4R,5R)- (9CI)
- (4S,5S)-2,2-dimethyl-[1,3]dioxolane-4,5-dicarbaldehyde
- 1,3-Dioxolane-4,5-dicarboxaldehyde,2,2-dimethyl-, (4R,5R)-
- .2S,3S-isopropylidene tartraldehyde
- .O2,O3-Isopropyliden-D-threo-tetrodialdose
- .O2,O3-isopropylidene-D-threo-tetrodialdose
- 2,3-O-isopropylidene tartraldehyde
- 1,3-Dioxolane-4,5-dicarboxaldehyde, 2,2-dimethyl-, (4R,5R)-
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- Inchi: 1S/C7H10O4/c1-7(2)10-5(3-8)6(4-9)11-7/h3-6H,1-2H3/t5-,6-/m0/s1
- InChI Key: HZJHBGXHOJVFGH-WDSKDSINSA-N
- SMILES: O1[C@@H](C=O)[C@H](C=O)OC1(C)C
Computed Properties
- Exact Mass: 158.05800
- Monoisotopic Mass: 158.058
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 157
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.6A^2
Experimental Properties
- PSA: 52.60000
- LogP: -0.09570
1,3-Dioxolane-4,5-dicarboxaldehyde, 2,2-dimethyl-, (4R,5R)- (9CI) Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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